Cas no 587009-39-0 (N-(4-chlorophenyl)-2-({1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}sulfanyl)acetamide)

N-(4-chlorophenyl)-2-({1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamide is a synthetic organic compound featuring a pyrazolo[3,4-d]pyrimidine core, a chlorophenyl group, and a thioacetamide linkage. This structure suggests potential utility as an intermediate in pharmaceutical or agrochemical research, particularly in kinase inhibition or bioactive molecule development. The presence of sulfur and nitrogen heterocycles enhances its binding affinity and selectivity for biological targets. Its well-defined molecular architecture allows for precise modifications, facilitating structure-activity relationship studies. The compound’s stability and synthetic accessibility make it a practical candidate for further derivatization in medicinal chemistry applications. Analytical characterization is supported by standard techniques such as NMR, HPLC, and mass spectrometry.

N-(4-chlorophenyl)-2-({1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}sulfanyl)acetamide structure

587009-39-0 structure

Product Name:N-(4-chlorophenyl)-2-({1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}sulfanyl)acetamide

CAS No:587009-39-0

MF:C₁₉H₁₄ClN₅OS

MW:395.865360736847

CID:341191

PubChem ID:3362275

Update Time:2025-06-07

N-(4-chlorophenyl)-2-({1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

- Acetamide,N-(4-chlorophenyl)-2-[(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio]-
- N-(4-chlorophenyl)-2-({1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}sulfanyl)acetamide
- 587009-39-0
- F1874-0135
- N-(4-chlorophenyl)-2-({1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamide
- AKOS002450845
- N-(4-chlorophenyl)-2-(1-phenylpyrazolo[3,4-d]pyrimidin-4-yl)sulfanylacetamide
- N-(4-chlorophenyl)-2-((1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)acetamide
- Inchi： 1S/C19H14ClN5OS/c20-13-6-8-14(9-7-13)24-17(26)11-27-19-16-10-23-25(18(16)21-12-22-19)15-4-2-1-3-5-15/h1-10,12H,11H2,(H,24,26)
- InChI Key： MBRMXVBQBRCLQM-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)NC(CSC1=C2C=NN(C3C=CC=CC=3)C2=NC=N1)=O

Computed Properties

Exact Mass: 395.06102
Monoisotopic Mass: 395.061
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 27
Rotatable Bond Count: 5
Complexity: 499
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 98Å²

Experimental Properties

PSA: 72.7

N-(4-chlorophenyl)-2-({1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}sulfanyl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1874-0135-2μmol	N-(4-chlorophenyl)-2-({1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamide	587009-39-0	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1874-0135-5μmol	N-(4-chlorophenyl)-2-({1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamide	587009-39-0	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1874-0135-10μmol	N-(4-chlorophenyl)-2-({1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamide	587009-39-0	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1874-0135-20μmol	N-(4-chlorophenyl)-2-({1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamide	587009-39-0	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1874-0135-1mg	N-(4-chlorophenyl)-2-({1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamide	587009-39-0	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1874-0135-2mg	N-(4-chlorophenyl)-2-({1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamide	587009-39-0	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1874-0135-3mg	N-(4-chlorophenyl)-2-({1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamide	587009-39-0	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1874-0135-4mg	N-(4-chlorophenyl)-2-({1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamide	587009-39-0	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1874-0135-5mg	N-(4-chlorophenyl)-2-({1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamide	587009-39-0	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1874-0135-10mg	N-(4-chlorophenyl)-2-({1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamide	587009-39-0	90%+	10mg	$79.0	2023-05-17

N-(4-chlorophenyl)-2-({1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}sulfanyl)acetamide Related Literature

1. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
2. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
3. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535
4. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
5. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782

Related Categories

587009-39-0 (N-(4-chlorophenyl)-2-({1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}sulfanyl)acetamide) Related Products

Recommended suppliers

PRIBOLAB PTE.LTD

Gold Member

Audited Supplier

CN Supplier

Reagent

Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.

上海帛亦医药科技有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent

Handan Zechi Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Shenzhen Yaoyuan R&D Center Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk